Cas no 919799-79-4 (Cyclohexanamine, 4-(1,1-dimethylethoxy)-, trans-)

• Product Name: Cyclohexanamine, 4-(1,1-dimethylethoxy)-, trans-
• CAS No: 919799-79-4
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• MDL: MFCD29056532
• CID: 760709
• PubChem ID: 46840059
• Update Time: 2025-07-22

Cyclohexanamine, 4-(1,1-dimethylethoxy)-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-(1,1-dimethylethoxy)-, trans-
• trans-4-tert-Butoxy-cyclohexylamine
• 4-(1,1-dimethylethoxy)Cyclohexanamine
• DTXSID80915082
• cis-4-tert-Butoxy-cyclohexylamine
• 951625-97-1
• SCHEMBL1241634
• 4-(TERT-BUTOXY)CYCLOHEXAN-1-AMINE
• 4-tert-Butoxy-cyclohexylamine
• IJCTXLVZPMAIJS-KYZUINATSA-N
• 4-[(2-methylpropan-2-yl)oxy]cyclohexan-1-amine
• CS-0272880
• (1r,4r)-4-(tert-butoxy)cyclohexan-1-amine
• FT-0740594
• BNB62597
• EN300-307591
• 919799-79-4
• trans-4-(tert-Butoxy)cyclohexanamine
• EN300-6736024
• 4-tert-Butoxycyclohexan-1-amine
• SCHEMBL1241637
• AKOS012102610
• 4-TERT-BUTOXYCYCLOHEXANAMINE

• MDL： MFCD29056532
• Inchi： 1S/C10H21NO/c1-10(2,3)12-9-6-4-8(11)5-7-9/h8-9H,4-7,11H2,1-3H3
• InChI Key： IJCTXLVZPMAIJS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C1CCC(CC1)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on Cyclohexanamine, 4-(1,1-dimethylethoxy)-, trans-

Comprehensive Overview of Cyclohexanamine, 4-(1,1-dimethylethoxy)-, trans- (CAS No. 919799-79-4)

Cyclohexanamine, 4-(1,1-dimethylethoxy)-, trans- (CAS No. 919799-79-4) is a specialized organic compound with a unique structural configuration. This trans-cyclohexanamine derivative is characterized by the presence of a tert-butoxy group at the 4-position, which significantly influences its chemical and physical properties. The compound has garnered attention in various research fields due to its potential applications in pharmaceutical intermediates, agrochemical synthesis, and material science. Its stereochemistry, particularly the trans-configuration, plays a critical role in its reactivity and interaction with other molecules.

In recent years, the demand for high-purity chiral amines like Cyclohexanamine, 4-(1,1-dimethylethoxy)-, trans- has surged, driven by advancements in asymmetric synthesis and catalysis. Researchers are particularly interested in its use as a building block for complex molecules, owing to its stability and versatility. The compound's tert-butoxy group enhances its solubility in organic solvents, making it a preferred choice for laboratory-scale reactions and industrial processes. Additionally, its low toxicity profile aligns with the growing emphasis on green chemistry and sustainable manufacturing.

The synthesis of Cyclohexanamine, 4-(1,1-dimethylethoxy)-, trans- typically involves multi-step organic reactions, including reductive amination and stereoselective reduction. These methods ensure high enantiomeric purity, which is crucial for applications in drug discovery and fine chemicals. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. The compound's CAS No. 919799-79-4 serves as a unique identifier in chemical databases, facilitating easy access to its properties and safety data.

From a commercial perspective, Cyclohexanamine, 4-(1,1-dimethylethoxy)-, trans- is available through specialty chemical suppliers and custom synthesis providers. Its pricing and availability are influenced by factors such as raw material costs, production scale, and market demand. Companies operating in the life sciences and performance materials sectors often seek this compound for its high reactivity and compatibility with diverse reaction conditions. Furthermore, its patent status and regulatory compliance are critical considerations for end-users.

Emerging trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of Cyclohexanamine, 4-(1,1-dimethylethoxy)-, trans-. Researchers are leveraging machine learning algorithms to predict its interactions with biological targets, accelerating the development of novel therapeutics. The compound's structural motifs are also being explored in the design of advanced materials, such as polymers and nanocomposites, with tailored properties.

In conclusion, Cyclohexanamine, 4-(1,1-dimethylethoxy)-, trans- (CAS No. 919799-79-4) represents a valuable chemical entity with broad applicability across multiple industries. Its unique stereochemistry and functional groups make it a versatile tool for researchers and manufacturers alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of organic synthesis and materials innovation.